3-[[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]methyl]quinazolin-4-one

• IUPAC Name: 3-[[1-(4,6-dimethoxypyrimidin-2-yl)piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C20H23N5O3/c1-27-17-11-18(28-2)23-20(22-17)24-9-7-14(8-10-24)12-25-13-21-16-6-4-3-5-15(16)19(25)26/h3-6,11,13-14H,7-10,12H2,1-2H3
• InChI Key: PAQGXPQXXNEKBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC(=N1)N2CCC(CC2)CN3C=NC4=CC=CC=C4C3=O)OC
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.4 g/mol

Description

3-[[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]methyl]quinazolin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is synthesized through a complex process, and its mechanism of action is not yet fully understood. However, recent studies have shed light on the biochemical and physiological effects of this compound, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of 3-[[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]methyl]quinazolin-4-one is not yet fully understood. However, studies have suggested that it works by inhibiting certain enzymes and signaling pathways in the body. It has also been shown to interact with specific receptors in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to reduce inflammation, enhance cognitive function, and improve memory retention. It has also been studied for its potential use as an antidepressant and anxiolytic.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]methyl]quinazolin-4-one is its versatility in lab experiments. It can be used in a wide range of studies, including cancer research, neurodegenerative disorder research, and inflammation research. However, one of the limitations of this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research of 3-[[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]methyl]quinazolin-4-one. One of the most promising areas of research is in the development of new cancer therapies. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of several types of cancer cells. Another area of research is in the development of new treatments for neurodegenerative disorders. Studies have shown that this compound has neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 3-[[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]methyl]quinazolin-4-one is a multi-step process that involves several chemical reactions. The starting materials for the synthesis are 4,6-dimethoxypyrimidine-2-carboxylic acid, 1-(4-bromobutyl)-4-piperidinylmethanamine, and 2-aminobenzophenone. These compounds are first reacted to form an intermediate, which is then reacted with ethyl chloroformate to form the final product.

Scientific Research Applications

3-[[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]methyl]quinazolin-4-one has shown potential applications in various fields of scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.